Cas no 625822-63-1 (methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate)

• Product Name: methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate
• CAS No: 625822-63-1
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 3141792
• PubChem ID: 667093
• Update Time: 2025-05-28

methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate
• MLS000080601
• IDI1_003357
• methyl 2-[(2-pyridin-2-ylsulfanylacetyl)amino]benzoate
• SCHEMBL4734002
• HMS2340J15
• methyl 2-(2-pyridin-2-ylsulfanylethanoylamino)benzoate
• 2-[[2-(2-pyridylthio)acetyl]amino]benzoic acid methyl ester
• cid_667093
• STK232429
• HMS1382C22
• 2-[[1-oxo-2-(2-pyridinylthio)ethyl]amino]benzoic acid methyl ester
• 625822-63-1
• CHEMBL1545025
• methyl 2-{[(pyridin-2-ylsulfanyl)acetyl]amino}benzoate
• methyl 2-[2-(pyridin-2-ylsulfanyl)acetamido]benzoate
• AKOS000612715
• EN300-18054726
• BDBM42662
• SMR000034995
• ChemDiv2_004642
• Z18886753

• Inchi： 1S/C15H14N2O3S/c1-20-15(19)11-6-2-3-7-12(11)17-13(18)10-21-14-8-4-5-9-16-14/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： RQXRZTHBHUMLKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC(NC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 302.07251349Da
• Monoisotopic Mass: 302.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.6Ų

Additional information on methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate

Recent Advances in the Study of Methyl 2-(2-(Pyridin-2-ylthio)acetamido)benzoate (CAS: 625822-63-1)

Methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate (CAS: 625822-63-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in the context of anti-inflammatory and anticancer applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and mechanistic insights.

The compound has garnered attention due to its unique structural features, which combine a pyridinylthio moiety with a benzoate ester. These functional groups contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. Recent synthetic methodologies have focused on optimizing the yield and purity of methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate, with advancements in green chemistry approaches reducing the environmental impact of its production.

In vitro studies have demonstrated that methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate exhibits promising inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, preliminary investigations into its anticancer properties have revealed selective cytotoxicity against certain cancer cell lines, possibly through the induction of apoptosis and inhibition of cell proliferation.

Mechanistic studies have further elucidated the compound's mode of action, indicating that it may modulate signaling pathways involved in cell survival and inflammation. For instance, it has been shown to downregulate the expression of pro-inflammatory cytokines while upregulating anti-inflammatory markers. These dual actions make it a compelling candidate for further preclinical evaluation.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance the compound's efficacy and safety profile, as well as exploration of its synergistic effects with existing therapeutics.

In conclusion, methyl 2-(2-(pyridin-2-ylthio)acetamido)benzoate represents a promising avenue for drug discovery, with its multifaceted biological activities and potential therapeutic applications. Continued research efforts are essential to fully unlock its clinical potential and address the remaining challenges in its development.